3-[(4,6-Dihydroxy-5-propylpyrimidin-2-yl)sulfanyl]-1-(2,5-dimethoxyphenyl)pyrrolidine-2,5-dione

Specification

• Molecular Formula: C19H21N3O6S
• Molecular Weight: 419.5 g/mol
• IUPAC Name: 1-(2,5-dimethoxyphenyl)-3-[(4-hydroxy-6-oxo-5-propyl-1H-pyrimidin-2-yl)sulfanyl]pyrrolidine-2,5-dione
• Standard InChI: InChI=1S/C19H21N3O6S/c1-4-5-11-16(24)20-19(21-17(11)25)29-14-9-15(23)22(18(14)26)12-8-10(27-2)6-7-13(12)28-3/h6-8,14H,4-5,9H2,1-3H3,(H2,20,21,24,25)
• Standard InChI Key: IHOBPUJYFPFKOX-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(N=C(NC1=O)SC2CC(=O)N(C2=O)C3=C(C=CC(=C3)OC)OC)O

Introduction

3-[(4,6-Dihydroxy-5-propylpyrimidin-2-yl)sulfanyl]-1-(2,5-dimethoxyphenyl)pyrrolidine-2,5-dione is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound consists of a pyrrolidine ring substituted with a pyrimidine derivative containing hydroxyl groups and a sulfanyl functional group, along with a 2,5-dimethoxyphenyl moiety. The presence of these diverse functional groups contributes to its structural diversity and potentially influences its chemical behavior and interactions in biological systems.

Synthesis

The synthesis of 3-[(4,6-Dihydroxy-5-propylpyrimidin-2-yl)sulfanyl]-1-(2,5-dimethoxyphenyl)pyrrolidine-2,5-dione typically involves several multi-step organic reactions. Key steps may include the formation of the pyrimidine derivative, the introduction of the sulfanyl group, and the incorporation of the 2,5-dimethoxyphenyl moiety. The precise conditions for each reaction step depend on the reactivity of the starting materials and the desired yield. Reaction conditions such as temperature, solvent choice, and reaction time are critical for optimizing synthesis.

Potential Biological Activities

This compound is of interest due to its potential pharmaceutical applications, particularly in the field of medicinal chemistry. Pyrimidine derivatives are known for their roles in various biological processes, including enzyme inhibition and therapeutic development. The sulfanyl group in this compound enhances binding affinity through interactions with metal ions or nucleophilic sites within the enzyme's active site, suggesting potential as an enzyme inhibitor.

Comparison with Similar Compounds

Compounds similar to 3-[(4,6-Dihydroxy-5-propylpyrimidin-2-yl)sulfanyl]-1-(2,5-dimethoxyphenyl)pyrrolidine-2,5-dione, such as pyrimidine derivatives, have been explored for their therapeutic effects. For instance, substituted pyrimidine derivatives have been investigated as kinase enzyme inhibitors. The structural diversity and functional groups present in these compounds contribute to their potential biological activities.